[3-[(E)-2-quinolin-2-ylethenyl]phenyl] acetate
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
[3-[(E)-2-quinolin-2-ylethenyl]phenyl] acetate is a complex organic compound that features a quinoline moiety linked to a phenyl acetate group via an ethenyl bridge
Properties
IUPAC Name |
[3-[(E)-2-quinolin-2-ylethenyl]phenyl] acetate | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15NO2/c1-14(21)22-18-7-4-5-15(13-18)9-11-17-12-10-16-6-2-3-8-19(16)20-17/h2-13H,1H3/b11-9+ | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BVBSOPCECAEBIX-PKNBQFBNSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=CC(=C1)C=CC2=NC3=CC=CC=C3C=C2 | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OC1=CC=CC(=C1)/C=C/C2=NC3=CC=CC=C3C=C2 | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15NO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.3 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
One common method involves the cyclization of aniline derivatives with aldehydes or ketones to form the quinoline ring . The ethenyl bridge can be introduced via a Wittig reaction, where a phosphonium ylide reacts with an aldehyde to form the ethenyl linkage . Finally, the phenyl acetate group can be attached through esterification reactions using acetic anhydride or acetyl chloride in the presence of a base .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors for the cyclization and Wittig reactions, as well as automated systems for esterification to ensure high yield and purity .
Chemical Reactions Analysis
Types of Reactions
[3-[(E)-2-quinolin-2-ylethenyl]phenyl] acetate undergoes various chemical reactions, including:
Common Reagents and Conditions
Oxidation: m-CPBA, OsO4
Reduction: Pd/C, hydrogen gas
Substitution: Amines, thiols
Major Products
Oxidation: Epoxides, diols
Reduction: Ethyl derivatives
Substitution: Amine or thiol derivatives
Scientific Research Applications
Chemistry
In chemistry, [3-[(E)-2-quinolin-2-ylethenyl]phenyl] acetate is used as a building block for the synthesis of more complex molecules.
Biology
In biological research, this compound is studied for its potential as a fluorescent probe due to the quinoline moiety, which exhibits strong fluorescence properties. It is also investigated for its potential as a ligand in metal coordination complexes .
Medicine
In medicinal chemistry, [3-[(E)-2-quinolin-2-ylethenyl]phenyl] acetate is explored for its potential as an anticancer agent. The quinoline core is known for its ability to intercalate with DNA, potentially inhibiting cancer cell proliferation .
Industry
In the industrial sector, this compound is used in the development of new materials, such as polymers and dyes. Its unique structure allows for the creation of materials with specific properties, such as enhanced thermal stability or improved optical characteristics .
Mechanism of Action
The mechanism of action of [3-[(E)-2-quinolin-2-ylethenyl]phenyl] acetate involves its interaction with molecular targets such as DNA and enzymes. The quinoline moiety can intercalate with DNA, disrupting the replication process and leading to cell death . Additionally, the compound can inhibit enzymes involved in cell proliferation, further contributing to its potential anticancer activity .
Comparison with Similar Compounds
Similar Compounds
Quinoline: A simpler structure with a single nitrogen atom in the ring, used in antimalarial drugs.
Quinolone: Contains a ketone group, widely used as antibiotics.
Phenyl acetate: A simpler ester used in various industrial applications.
Uniqueness
[3-[(E)-2-quinolin-2-ylethenyl]phenyl] acetate is unique due to its combination of a quinoline moiety with an ethenyl bridge and a phenyl acetate group. This structure provides a versatile platform for further functionalization and application in various fields .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
